2-[(3-methoxypropyl)amino]-5-nitrobenzamide

• IUPAC Name: 2-(3-methoxypropylamino)-5-nitrobenzamide
• InChI: InChI=1S/C11H15N3O4/c1-18-6-2-5-13-10-4-3-8(14(16)17)7-9(10)11(12)15/h3-4,7,13H,2,5-6H2,1H3,(H2,12,15)
• InChI Key: AWQNDXUGDRWMQO-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)N
• Molecular Formula: C11H15N3O4
• Molecular Weight: 253.25 g/mol

Description

2-[(3-methoxypropyl)amino]-5-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential application in various fields. This compound is also known as MPANB and has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of MPANB in cancer cells involves the inhibition of tubulin polymerization, which is essential for cell division. MPANB binds to the colchicine binding site on tubulin and prevents the formation of microtubules, leading to cell cycle arrest and apoptosis. In material science, the mechanism of action of MPANB involves its ability to coordinate with metal ions to form MOFs with unique properties.
Biochemical and Physiological Effects:
MPANB has been shown to have low toxicity in vitro and in vivo studies. It has been found to have a half-life of approximately 4 hours in rats and is mainly excreted through the urine. MPANB has been shown to have a moderate inhibitory effect on CYP3A4, which is a major drug-metabolizing enzyme in the liver.

Advantages and Limitations for Lab Experiments

The advantages of using MPANB in lab experiments include its low toxicity, ease of synthesis, and potential application in various fields. The limitations of using MPANB include its limited solubility in water and the need for optimization of the reaction conditions to obtain high yield and purity.

Future Directions

There are several future directions for the research on MPANB. In medicinal chemistry, further studies are needed to investigate the structure-activity relationship of MPANB and its derivatives to improve its anticancer activity. In material science, the synthesis of novel MOFs using MPANB as a building block can be explored. In environmental science, the application of MPANB in the removal of heavy metals from wastewater can be further optimized.

Scientific Research Applications

MPANB has been studied for its potential application in various fields such as medicinal chemistry, material science, and environmental science. In medicinal chemistry, MPANB has been investigated for its anticancer activity. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In material science, MPANB has been used as a building block for the synthesis of novel materials such as metal-organic frameworks (MOFs). In environmental science, MPANB has been studied for its potential application in the removal of heavy metals from wastewater.